![molecular formula C8H13N3 B1423086 1-methyl-4-(pyrrolidin-3-yl)-1H-pyrazole CAS No. 1211542-11-8](/img/structure/B1423086.png)
1-methyl-4-(pyrrolidin-3-yl)-1H-pyrazole
Overview
Description
1-Methyl-4-(pyrrolidin-3-yl)-1H-pyrazole is a chemical compound with the molecular formula C8H13N3 . It is related to pyrrolidine, a cyclic secondary amine .
Molecular Structure Analysis
The molecular structure of 1-methyl-4-(pyrrolidin-3-yl)-1H-pyrazole can be inferred from its molecular formula, C8H13N3 . It contains a pyrazole ring, which is a five-membered aromatic ring with two nitrogen atoms, and a pyrrolidine ring, which is a five-membered ring with one nitrogen atom .Scientific Research Applications
Medicinal Chemistry
In medicinal chemistry, this compound is explored for its potential as a building block in the synthesis of various pharmacologically active molecules. Its pyrazole core is a common motif in many drugs due to its mimicry of the adenine base in ATP, allowing it to interact with a wide range of enzymes and receptors .
Agriculture
“1-methyl-4-(pyrrolidin-3-yl)-1H-pyrazole” may be used in the development of new agrochemicals. Its structural similarity to natural alkaloids could make it a candidate for pest control agents, potentially acting on the nervous system of pests .
Material Science
In material science, the compound’s robust heterocyclic structure could be utilized in the design of novel organic semiconductors. These materials are crucial for the development of flexible electronic devices .
Environmental Science
This compound could be involved in environmental science as a potential intermediate in the synthesis of more complex molecules that can be used for environmental remediation, such as the breakdown of pollutants or heavy metal chelation .
Biochemistry
In biochemistry research, “1-methyl-4-(pyrrolidin-3-yl)-1H-pyrazole” might be used to study enzyme inhibition, given that pyrazole derivatives are known to inhibit various enzymes, which is valuable in understanding metabolic pathways and designing inhibitors for therapeutic use .
Pharmacology
Pharmacologically, the compound could be investigated for its activity on central nervous system receptors, given that pyrrolidine derivatives are known to interact with nicotinic acetylcholine receptors, which are targets for treating neurodegenerative diseases .
properties
IUPAC Name |
1-methyl-4-pyrrolidin-3-ylpyrazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3/c1-11-6-8(5-10-11)7-2-3-9-4-7/h5-7,9H,2-4H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLIDKFDJRJTVSN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)C2CCNC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-methyl-4-(pyrrolidin-3-yl)-1H-pyrazole | |
CAS RN |
1211542-11-8 | |
Record name | 1-methyl-4-(pyrrolidin-3-yl)-1H-pyrazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.